Cas no 130457-35-1 (tert-Butyl N-(1-cyano-2-methylpropyl)carbamate)

• Product Name: tert-Butyl N-(1-cyano-2-methylpropyl)carbamate
• CAS No: 130457-35-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD00961556
• CID: 102611
• PubChem ID: 3504292
• Update Time: 2025-11-02

tert-Butyl N-(1-cyano-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl 1-cyano-2-methylpropylcarbamate
• Tert-Butyl N-(1-Cyano-2-Methylpropyl)Carbamate
• Tert-Butyl N-(1-Cyano-2-Methylpropyl)Carbamate(WXC03918)
• AKOS005362809
• tert-Butyl (1-cyano-2-methylpropyl)carbamate
• Z1137167161
• MFCD00961556
• t-Butyl N-(1-cyano-2-methylpropyl)carbamate
• SB46914
• BS-12221
• CS-0038894
• FT-0705565
• 142055-86-5
• tert-Butyl(1-cyano-2-methylpropyl)carbamate
• EN300-70702
• Carbamic acid, (1-cyano-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• W12475
• Boc-D-Val-Nitrile
• 130457-35-1
• FT-0774161
• Carbamic acid, [(1S)-1-cyano-2-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• 1-(Boc-amino)-1-cyano-2-methylpropane
• DA-46262
• tert-Butyl N-(1-cyano-2-methylpropyl)carbamate

• MDL： MFCD00961556
• Inchi： 1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)
• InChI Key： HWOVCNHAYAEVSJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 198.13694
• Monoisotopic Mass: 198.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 62.12

Additional information on tert-Butyl N-(1-cyano-2-methylpropyl)carbamate

Comprehensive Overview of tert-Butyl N-(1-cyano-2-methylpropyl)carbamate (CAS No. 130457-35-1)

tert-Butyl N-(1-cyano-2-methylpropyl)carbamate, with the CAS number 130457-35-1, is a specialized organic compound widely utilized in pharmaceutical intermediates and peptide synthesis. Its unique structure, featuring a tert-butyl carbamate group and a cyano functionality, makes it a valuable building block in medicinal chemistry. Researchers and manufacturers often seek this compound for its role in creating peptide-based therapeutics, a rapidly growing segment in drug development due to the rise of targeted therapies and biologics.

The compound’s molecular formula and structural properties have been extensively studied to optimize its application in solid-phase peptide synthesis (SPPS). With the increasing demand for custom peptides in research and biotechnology, 130457-35-1 has gained attention for its ability to enhance yield and purity in complex syntheses. Recent trends in AI-driven drug discovery and high-throughput screening further highlight its relevance, as computational models often identify similar scaffolds for novel drug candidates.

From a synthetic chemistry perspective, tert-Butyl N-(1-cyano-2-methylpropyl)carbamate offers advantages such as stability under acidic conditions and compatibility with Fmoc/t-Boc protection strategies. These attributes align with current industry priorities, including green chemistry and process optimization, where reducing waste and improving efficiency are critical. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, ensuring compliance with stringent pharmaceutical-grade standards.

In the context of market trends, the compound’s applications extend to bioconjugation and proteomics research, areas experiencing exponential growth due to advancements in precision medicine. Questions frequently searched by users include: “How to synthesize tert-Butyl N-(1-cyano-2-methylpropyl)carbamate?”, “What are the alternatives to CAS 130457-35-1?”, and “Applications of cyano-containing carbamates in drug design”. Addressing these queries, this compound’s versatility positions it as a key player in both academic and industrial settings.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for nitrile-containing compounds are recommended. The rise of sustainable lab practices has spurred interest in bio-based solvents and catalytic methods for derivatives of 130457-35-1, reflecting broader shifts toward eco-friendly chemical production.

In summary, tert-Butyl N-(1-cyano-2-methylpropyl)carbamate (CAS 130457-35-1) exemplifies innovation at the intersection of organic synthesis and life sciences. Its adaptability to emerging technologies like machine learning in chemistry and automated synthesis platforms ensures its continued relevance. For researchers exploring peptide modifications or small-molecule libraries, this compound remains a cornerstone of modern methodologies.